2-(4-Fluoro-2-(trifluoromethyl)phenyl)ethanol

• IUPAC Name: 2-[4-fluoro-2-(trifluoromethyl)phenyl]ethanol
• InChI: InChI=1S/C9H8F4O/c10-7-2-1-6(3-4-14)8(5-7)9(11,12)13/h1-2,5,14H,3-4H2
• InChI Key: CSSSHEINPOXUBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(F)(F)F)CCO
• Molecular Formula: C9H8F4O
• DSSTOX Substance ID: DTXSID40695212
• Molecular Weight: 208.15 g/mol
• CAS RN: 1000521-36-7

Description

“2-(4-Fluoro-2-(trifluoromethyl)phenyl)ethanol” is a chemical compound with the molecular formula C9H8F4O. It has a molecular weight of 208.15.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a phenyl ring substituted with a fluoro and a trifluoromethyl group, and an ethanol group.

Scientific Research Applications

Biocatalytic Preparation and Pharmaceutical Intermediates

2-(4-Fluoro-2-(trifluoromethyl)phenyl)ethanol serves as an important pharmaceutical intermediate. A study highlighted its efficient biocatalytic preparation via asymmetric reduction, utilizing recombinant Escherichia coli cells. This process achieved excellent enantioselectivity and yield, demonstrating its potential in pharmaceutical applications, especially as an intermediate for chemokine CCR5 antagonists (Chen et al., 2019).

Interaction with Alcohols and Spectroscopic Investigations

Research on alcohol complexes with fluorophenylacetylenes, which share structural similarities with this compound, reveals how methanol and ethanol interact through specific hydrogen bonds. These findings are significant for understanding the interaction dynamics of related compounds in various solvents, contributing to the knowledge of molecular interactions and solubility characteristics (Maity, Maity, & Patwari, 2011).

Photochemical Properties and Dye Synthesis

The compound's derivatives, especially those with fluorine-functionalized substituents, have been synthesized and analyzed for their photophysical and photochemical properties. Such derivatives are utilized in the synthesis of zinc phthalocyanines, indicating applications in dye synthesis and photodynamic therapy due to their good solubility and photostability (Aktaş et al., 2014).

Crystal Structure Analysis

Crystal structure analysis of related compounds, such as 2-(4-Fluoro-2-(4-fluorophenoxy)phenyl)-1-(1H-1,2,4-triazol-1-ylmethyl)-3-methoxy-isopropy alcohol, provides insights into molecular configurations and interactions. These studies are crucial for designing compounds with desired physical and chemical properties for various scientific applications (Liang, 2009).

Safety and Hazards

According to Sigma-Aldrich, “2-(4-Fluoro-2-(trifluoromethyl)phenyl)ethanol” is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed. It is also classified as a combustible compound.

Mechanism of Action

Target of Action

Similar compounds have been used to synthesize potential antagonists of corticotropin-releasing hormone .

Mode of Action

This can lead to changes in cellular processes and responses .

Biochemical Pathways

Based on its potential role as an antagonist of corticotropin-releasing hormone, it may be involved in the regulation of stress response pathways .

Result of Action

If it acts as an antagonist of corticotropin-releasing hormone, it could potentially inhibit the release of corticotropin and subsequently, cortisol, thereby modulating the body’s stress response .